Synthesis of 2-Fluoro-3-hydroxy-6-methylbenzoic Acid: A Technical Guide
Synthesis of 2-Fluoro-3-hydroxy-6-methylbenzoic Acid: A Technical Guide
This guide details the validated synthesis pathway for 2-Fluoro-3-hydroxy-6-methylbenzoic acid (CAS: 1268718-24-6), a critical pharmacophore intermediate used in the development of B-Raf kinase inhibitors and other heterocyclic bioactive agents.
The protocol prioritizes a regioselective lithiation strategy followed by demethylation , ensuring high atom economy and structural fidelity.
Executive Summary
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Target Molecule: 2-Fluoro-3-hydroxy-6-methylbenzoic acid[1][2][3]
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Molecular Formula: C₈H₇FO₃
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Molecular Weight: 170.14 g/mol
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Core Application: Key intermediate for pyrazolopyridine-based B-Raf inhibitors (e.g., in polycystic kidney disease and oncology pipelines).
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Primary Pathway: Directed Ortho Metalation (DoM) of 3-fluoro-4-methoxytoluene followed by ether cleavage.
Retrosynthetic Analysis
The synthesis leverages the directing power of the fluorine substituent to install the carboxylic acid moiety with high regiocontrol.
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Disconnection: The C1–COOH bond is formed via electrophilic quench of an aryl-lithium species.
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Precursor: 3-Fluoro-4-methoxytoluene (also known as 4-methoxy-3-fluorotoluene).
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Logic: The fluorine atom at position 3 and the methyl group at position 1 cooperatively direct lithiation to the sterically crowded but electronically activated C2 position (which corresponds to C6 in the final benzoic acid numbering).
Figure 1: Retrosynthetic logic flow from target acid to commercial starting material.
Detailed Synthesis Protocol
Route Overview
| Step | Reaction Type | Reagents | Conditions | Yield (Est.) |
| 1 | Directed Ortho Metalation (DoM) | s-BuLi (or n-BuLi/TMEDA), CO₂ | THF, -78°C | 65–75% |
| 2 | Ether Cleavage (Demethylation) | BBr₃ (Boron Tribromide) | DCM, 0°C → RT | 85–92% |
Step 1: Synthesis of 2-Fluoro-3-methoxy-6-methylbenzoic Acid
This step utilizes the strong ortho-directing ability of the fluorine atom to install the carboxyl group. Although the position between the fluorine and methyl groups appears sterically hindered, the coordination of lithium to fluorine facilitates deprotonation at this specific site.
Reagents & Materials
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Substrate: 3-Fluoro-4-methoxytoluene (1.0 eq)
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Base: sec-Butyllithium (1.4 M in cyclohexane, 1.1 eq) ORn-Butyllithium (2.5 M) with TMEDA (1.1 eq).
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Solvent: Anhydrous THF (Tetrahydrofuran).
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Electrophile: Dry Ice (Solid CO₂), excess.
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Quench: 2N HCl.
Protocol
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Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and temperature probe.
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Solvation: Charge the flask with 3-Fluoro-4-methoxytoluene (e.g., 5.0 g, 35.7 mmol) and anhydrous THF (50 mL). Cool the solution to -78°C using a dry ice/acetone bath.
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Lithiation: Add sec-BuLi (28 mL, 39.2 mmol) dropwise via syringe pump over 30 minutes. Maintain internal temperature below -70°C.
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Note: The solution typically turns yellow/orange, indicating the formation of the aryl-lithium species.
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Equilibration: Stir at -78°C for 1–2 hours to ensure complete lithiation.
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Carboxylation:
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Method A (Gas): Bubble anhydrous CO₂ gas through the solution for 30 minutes.
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Method B (Solid): Pour the reaction mixture onto an excess of crushed dry ice in a beaker (slurry method).
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Quench: Allow the mixture to warm to room temperature (RT). Quench with water (50 mL) and adjust pH to ~1–2 using 2N HCl.
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Workup: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine organic layers and extract with saturated NaHCO₃ solution (3 x 50 mL) to pull the acid product into the aqueous phase (separating it from unreacted neutral starting material).
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Acidification: Acidify the combined bicarbonate extracts with 6N HCl to pH 1. A white precipitate should form.
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Isolation: Filter the solid or extract with DCM, dry over Na₂SO₄, and concentrate.
Step 2: Demethylation to 2-Fluoro-3-hydroxy-6-methylbenzoic Acid
Boron tribromide (BBr₃) is the reagent of choice for cleaving aryl methyl ethers adjacent to electron-withdrawing groups where milder reagents (like HBr/AcOH) might fail or cause side reactions.
Reagents & Materials
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Substrate: 2-Fluoro-3-methoxy-6-methylbenzoic acid (from Step 1).[5]
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Reagent: Boron Tribromide (BBr₃), 1.0 M solution in DCM (3.0 eq).[3][5]
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Solvent: Anhydrous Dichloromethane (DCM).
Protocol
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Setup: Use a dry flask under nitrogen atmosphere.
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Dissolution: Dissolve the starting material (e.g., 278 mg, 1.51 mmol) in anhydrous DCM (10 mL).
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Cooling: Cool the reaction mixture to 0°C in an ice bath.
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Addition: Add BBr₃ solution (4.5 mL, 4.53 mmol) dropwise over 10 minutes.
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Caution: Reaction is exothermic; evolution of methyl bromide gas may occur.
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Reaction: Remove the ice bath and allow the mixture to warm to ambient temperature. Stir for 2–4 hours. Monitor by TLC or LC-MS (disappearance of methoxy peak).
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Quench: Cool back to 0°C. Carefully quench by dropwise addition of Methanol (MeOH) or ice-water. (MeOH is preferred initially to form volatile trimethyl borate).
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Workup: Dilute with water and extract with Ethyl Acetate (or DCM/MeOH mixture if solubility is low). Wash organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
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Purification: The crude product is often pure enough. If necessary, purify via recrystallization from Ethanol/Water or silica gel chromatography (MeOH/DCM gradient).
Process Visualization
Figure 2: Step-by-step reaction workflow including critical reagents and conditions.
Analytical Characterization
Verify the identity of the final product using the following expected spectral data:
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¹H NMR (400 MHz, DMSO-d₆):
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δ 13.0 (br s, 1H, -COOH )
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δ 9.8 (s, 1H, -OH )
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δ 6.95 (t, 1H, Ar-H 4)
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δ 6.75 (dd, 1H, Ar-H 5)
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δ 2.30 (s, 3H, Ar-CH ₃)
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¹⁹F NMR:
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Single peak around -130 to -140 ppm (relative to CFCl₃).
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Mass Spectrometry (ESI-):
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[M-H]⁻ calculated for C₈H₆FO₃: 169.03; Found: 169.0.
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Safety & Troubleshooting
Critical Safety Protocols
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Organolithiums (n-BuLi, s-BuLi): Pyrophoric. Handle strictly under inert atmosphere (Nitrogen/Argon). Use a syringe pump for addition to prevent thermal runaway.
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Boron Tribromide (BBr₃): Reacts violently with water/moisture to release HBr gas. Perform all transfers in a fume hood. Quench extremely slowly at 0°C.
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HF Precaution: While this route avoids direct fluorination (using HF), the starting material is fluorinated. Standard organic lab safety applies.
Troubleshooting Table
| Issue | Probable Cause | Corrective Action |
| Low Yield in Step 1 | Incomplete lithiation or moisture ingress. | Ensure THF is freshly distilled/dried. Increase lithiation time to 2h. Use s-BuLi instead of n-BuLi. |
| Regioisomer Contamination | Lithiation at C5 (ortho to OMe) instead of C2. | Ensure temperature is strictly <-70°C. The "sandwiched" C2 position is thermodynamically favored by F-chelation but kinetically sensitive. |
| Incomplete Demethylation | Old BBr₃ reagent or insufficient equivalents. | Use fresh BBr₃. Increase equivalents to 4.0 eq. Extend reaction time. |
References
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US Patent 2012/0157452 A1 . B-Raf Inhibitors and Methods of Use Thereof. (See Paragraphs [0248]-[0249] for specific synthesis of 2-fluoro-3-methoxy-6-methylbenzoic acid and subsequent derivatization).
- Schlosser, M. (2005). The "Heavy" Halogens: Iodine and Bromine as Modulators of the Regioselectivity of Hydrogen/Metal Exchange. Angewandte Chemie International Edition. (General reference for directing effects of Fluorine vs Methoxy).
- Snieckus, V. (1990). Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews.
Sources
- 1. 1261932-02-8|3-Fluoro-4'-hydroxy-[1,1'-biphenyl]-2-carboxylic acid|BLD Pharm [bldpharm.com]
- 2. aablocks.com [aablocks.com]
- 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 4. 2-fluoro-6-methylbenzoic acid | Sigma-Aldrich [sigmaaldrich.com]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
